4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine
Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as 4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine, has been reported in the literature. For instance, Wan et al. designed and synthesized a new series of pyrrolidine derivatives starting from (2S,4R)-4-hydroxyproline .
Molecular Structure Analysis
The molecular structure of 4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine consists of a pyrrolidine ring attached to a pyrimidine ring. The pyrimidine ring is substituted at the 4 and 6 positions with methyl groups .
Physical And Chemical Properties Analysis
4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine has a molecular weight of 177.25 g/mol. Further physical and chemical properties are not explicitly mentioned in the retrieved sources.
Scientific Research Applications
Drug Discovery
The compound “4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine” contains a pyrrolidine ring . Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Biological Activity
The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been reported to have bioactive molecules with target selectivity . The structure-activity relationship (SAR) of these compounds has been studied, and it has been found that different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .
Materials Science
“4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine” is also used in materials science. However, the specific applications in this field are not detailed in the available resources.
Analytical Chemistry
This compound is used in analytical chemistry . The specifics of its application in this field are not detailed in the available resources.
Future Directions
Pyrrolidine derivatives, such as 4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine, have been the subject of considerable interest in drug discovery due to their versatile scaffold for novel biologically active compounds . Future research may focus on the design of new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which include this compound, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
The pyrrolidine ring, a key component of this compound, is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring . This can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Result of Action
The pyrrolidine ring, a component of this compound, is known to be a versatile scaffold for novel biologically active compounds .
properties
IUPAC Name |
4,6-dimethyl-2-pyrrolidin-1-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3/c1-8-7-9(2)12-10(11-8)13-5-3-4-6-13/h7H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLQCSTAAXKJOMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-2-pyrrolidin-1-ylpyrimidine | |
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